Ethyl 1-benzyl-3-formyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-benzyl-3-formylpyrazole-4-carboxylate
• InChI: InChI=1S/C14H14N2O3/c1-2-19-14(18)12-9-16(15-13(12)10-17)8-11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3
• InChI Key: YQHQZMPXVQNGDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1C=O)CC2=CC=CC=C2
• Molecular Formula: C14H14N2O3
• DSSTOX Substance ID: DTXSID501196603
• Molecular Weight: 258.27 g/mol
• CAS RN: 40995-40-2

Description

Ethyl 1-benzyl-3-formyl-1H-pyrazole-4-carboxylate is a chemical compound. It is used in organic synthesis. The CAS Number of a similar compound, Ethyl 1-benzyl-1H-pyrazole-4-carboxylate, is 150559-94-7.

Scientific Research Applications

Synthesis and Characterization

• A study by Naveen et al. (2021) described an effective synthesis route for substituted pyrazole, producing Ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, which was characterized using various spectroscopic methods. This compound was evaluated for its antioxidant properties (Naveen et al., 2021).

Novel Heterocyclic Systems

• Chaban et al. (2020) synthesized a series of ethyl 4-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-1-aryl-1H-pyrazole-3-carboxylates, which are the first representatives of a new heterocyclic system (Chaban et al., 2020).

Potential for Biological Activity

• Vysokova et al. (2017) proposed a method for synthesizing ethyl 5-(3-aryl-4-formyl-1H-pyrazol-1-yl)-1,2,3-thiadiazole-4-carboxylates. These heterocyclic assemblies provide interesting substrates for further modification and study of their biological activity (Vysokova et al., 2017).

Corrosion Inhibition

• A study by Herrag et al. (2007) evaluated the effectiveness of pyrazole derivatives as corrosion inhibitors for steel in hydrochloric acid. Their findings revealed that these compounds significantly reduce the corrosion rate (Herrag et al., 2007).

Optical Nonlinearity

• Chandrakantha et al. (2013) synthesized a novel series of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates and studied their optical nonlinearity. They identified potential candidates for optical limiting applications (Chandrakantha et al., 2013).

Ultrasound-Assisted Synthesis

• Machado et al. (2011) demonstrated a highly regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates using ultrasound irradiation, significantly reducing reaction times and improving yields (Machado et al., 2011).

Steric Redirection in Alkylation

• Wright et al. (2018) found that alkylation of ethyl 1H-pyrazole-3-carboxylate could be sterically redirected using a triphenylsilyl group, leading to ethyl 1-substituted-3-(triphenylsilyl)-1H-pyrazole-5-carboxylates. This process is useful for synthetic yields (Wright et al., 2018).

Synthesis of Pyrazole Derivatives

• Kasımoğulları and Arslan (2010) synthesized various pyrazole dicarboxylic acid derivatives from 4-(ethoxycarbonyl)-1,5-diphenyl-1H-pyrazole-3-carboxylic acid. These compounds were characterized by various spectroscopic techniques (Kasımoğulları & Arslan, 2010).

Photophysical Properties

• Yokoyama et al. (2004) studied the thermally reversible photochromism of Ethyl 4-formyl-1,3-dimethylpyrazole-5-carboxylate, showing coloration upon light irradiation and disappearance upon melting or dissolving (Yokoyama et al., 2004).

Microwave-Assisted Synthesis

• Gu and Li (2013) reported a microwave-assisted synthesis method for ethyl 1,3-disubstituted-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylates, offering a rapid and efficient synthesis process with excellent yields (Gu & Li, 2013).